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Get Quote

The table below summarizes the fundamental information available for the research compound Invopressin.

Property Description

Drug Type Synthetic peptide [1]

CAS Registry
Number

1488411-60-4 [2] [3]

Molecular Formula C₁₁₀H₁₆₁N₃₁O₂₇S₂ [2] [3]

Molecular Weight 2413.78 g/mol [2] [3]

Primary Target Vasopressin V1A receptor (AVPR1A) [1] [2]

Mechanism of
Action

Vasopressin V1a receptor modulators; Partial agonist (EC₅₀: 1.0 nM) [1] [2] [3]

Research
Applications

Cirrhosis (including bacterial peritonitis, HRS2, and refractory ascites), Acute
Kidney Injury, Ascites, Fibrosis, Hepatorenal Syndrome, End Stage Liver

Disease [1] [3]

Highest
Development
Phase

Phase 2 (as of May 2025) [1]
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Property Description

Regulatory Status Orphan Drug designation in the United States [1]

Mechanism of Action and Signaling Context

As a V1A receptor partial agonist, Invopressin binds to and partially activates the AVPR1A receptor. To

understand its cellular effects, it is helpful to view the canonical signaling pathway of this receptor, which

Invopressin is expected to modulate.
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Figure 1: Proposed V1A receptor signaling pathway modulated by Invopressin. As a partial agonist, it

would elicit a submaximal response in this cascade compared to a full agonist like native vasopressin [4] [5]

[6].

Clinical Development Landscape

Invopressin is under active clinical investigation. The table below outlines the conditions for which it has

reached Phase 2 trials.

Indication Highest Phase Location Update Date

Acute Kidney Injury Phase 2 United States & Canada 28 Apr 2022

Ascites Phase 2 United States & Canada 28 Apr 2022

Fibrosis Phase 2 United States & Canada 28 Apr 2022

Hepatorenal Syndrome Phase 2 United States & Canada 28 Apr 2022

End Stage Liver Disease Phase 1 - -

Safety Profile: An early clinical result (November 2022) indicated that the most frequent adverse events

were abdominal pain, abnormal gastrointestinal sounds, and diarrhea. No cases of mesenteric ischemia were

reported, and adverse events were generally mild or moderate in severity [1].

Research Context & Further Directions

Distinction from Native Vasopressin: The body's native vasopressin acts on multiple receptor

subtypes (V1A, V1B, V2) to regulate diverse functions including vascular tone, water reabsorption in
the kidneys, and hormone release from the pituitary [4] [5]. Invopressin's design as a V1A-selective

partial agonist suggests a therapeutic intent to modulate specific pathways, such as splanchnic
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vasoconstriction in cirrhosis, while potentially avoiding the pitfalls of excessive activation by a full

agonist [6].
Guide to Finding Experimental Data: While detailed, step-by-step protocols for Invopressin are not

public, you can find methodological insights in research on vasopressin and its receptors:
In vitro assays for V1A receptor activity (e.g., calcium flux, IP3 accumulation) are described in

studies using vascular smooth muscle cells [6].
In vivo models for conditions like hepatorenal syndrome and cirrhosis, which are relevant to

Invopressin's indications, are documented in hepatology and pharmacology literature.

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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